4-(difluoromethyl)pyrimidin-2-amine
Overview
Description
4-(difluoromethyl)pyrimidin-2-amine is a chemical compound with the CAS Number: 1780891-13-5 . It has a molecular weight of 145.11 .
Synthesis Analysis
A new, scalable, rapid, high yielding, and practical synthesis of 4-(difluoromethyl)pyrimidin-2-amine provides a key intermediate for the preparation of numerous protein kinase inhibitors and clinical candidates targeting phosphoinositide 3-kinase (PI3K) and the mechanistic target of rapamycin (mTOR) kinase .Molecular Structure Analysis
The molecular structure of 4-(difluoromethyl)pyrimidin-2-amine is represented by the formula C5H5F2N3 .Chemical Reactions Analysis
The chlorine of intermediate 9 was displaced by 4-(difluoromethyl)pyrimidin-2-amine using a Suzuki cross-coupling reaction with the boronic acid pinacol ester generated in situ .Scientific Research Applications
Fungicidal Activity
This compound has been studied for its potential use in fungicides. Research has focused on the design and synthesis of pyrimidinamine derivatives to explore their fungicidal properties .
Fluorescent Probes
Another application is in the development of fluorescent probes. Pyrimidin-2-amine derivatives have been grafted onto cellulose to create ratiometric fluorescent probes, which can be used for various detection purposes .
Acaricidal Activity
The compound has also shown promise as an acaricide. A novel acaricide containing this compound exhibited excellent acaricidal activity, comparable to commercial products .
Kinase Inhibitors
There is significant interest in using 4-(difluoromethyl)pyrimidin-2-amine in the synthesis of kinase inhibitors, which are important in cancer research and treatment .
Anti-inflammatory Activities
Research developments have also been made in studying the anti-inflammatory activities of pyrimidinamine derivatives, which could lead to new anti-inflammatory drugs .
Mechanism of Action
Target of Action
The primary targets of 4-(difluoromethyl)pyrimidin-2-amine are phosphoinositide 3-kinase (PI3K) and the mechanistic target of rapamycin (mTOR) kinase . These kinases play a critical role in cell growth regulation and are often hyperactivated in cancer . The compound also exhibits excellent acaricidal activity against Tetranychus urticae , a species of mite .
Mode of Action
4-(Difluoromethyl)pyrimidin-2-amine acts as a potent inhibitor of PI3K and mTOR kinases . It binds to these kinases, thereby inhibiting their activity and disrupting the signaling pathways they regulate .
Biochemical Pathways
The compound affects the PI3K/mTOR pathway, a critical regulator of cell growth . By inhibiting PI3K and mTOR kinases, it disrupts this pathway, leading to the suppression of cancer cell proliferation .
Pharmacokinetics
It’s known that fluoroalkyl sulfur groups, such as the difluoromethyl group in this compound, can greatly improve the lipophilic pharmacokinetic properties of drug molecules .
Result of Action
The compound shows superiority in the suppression of cancer cell proliferation and demonstrates significant antitumor activity . It also exhibits excellent acaricidal activity, with lethal concentration 50 (LC50) values of 0.19 mg/L against Tetranychus urticae .
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(difluoromethyl)pyrimidin-2-amine involves the introduction of a difluoromethyl group onto a pyrimidine ring. This can be achieved through a nucleophilic substitution reaction using a difluoromethylating agent.", "Starting Materials": [ "2-aminopyrimidine", "difluoromethylating agent (e.g. difluoromethyltriphenylphosphonium bromide)", "base (e.g. potassium carbonate)", "solvent (e.g. dimethylformamide)" ], "Reaction": [ "Step 1: Dissolve 2-aminopyrimidine in a solvent such as dimethylformamide.", "Step 2: Add a base such as potassium carbonate to the solution to deprotonate the amine group.", "Step 3: Add a difluoromethylating agent such as difluoromethyltriphenylphosphonium bromide to the solution.", "Step 4: Allow the reaction to proceed at an elevated temperature for a period of time.", "Step 5: Quench the reaction with a suitable acid to protonate the amine group and isolate the product by filtration or chromatography." ] } | |
CAS RN |
1780891-13-5 |
Product Name |
4-(difluoromethyl)pyrimidin-2-amine |
Molecular Formula |
C5H5F2N3 |
Molecular Weight |
145.1 |
Purity |
95 |
Origin of Product |
United States |
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